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Introduction
The emergence of multidrug-resistant (MDR) bacteria poses a significant threat to global

health. A key mechanism of resistance, particularly in Gram-negative bacteria, is the production

of β-lactamase enzymes, which inactivate β-lactam antibiotics. Avibactam is a novel, non-β-

lactam β-lactamase inhibitor with a broad spectrum of activity against Ambler class A, C, and

some class D β-lactamases.[1][2] It acts as a covalent inhibitor, but unlike many other

inhibitors, its action is reversible.[1][2] Avibactam is often combined with β-lactam antibiotics,

such as ceftazidime, to protect them from degradation by these enzymes and restore their

efficacy.[3][4]

The checkerboard assay is a widely used in vitro method to assess the interaction between two

antimicrobial agents.[5][6] This technique allows for the determination of the Fractional

Inhibitory Concentration Index (FICI), which quantifies whether the combination of two drugs

results in synergy, additivity/indifference, or antagonism.[7][8] These application notes provide

a detailed protocol for using the checkerboard assay to test the synergistic activity of avibactam

with other antibiotics against various bacterial strains.

Mechanism of Action: Avibactam and β-Lactam
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Avibactam's primary role is to inhibit β-lactamase enzymes produced by bacteria. These

enzymes hydrolyze the amide bond in the β-lactam ring of susceptible antibiotics, rendering

them ineffective. By binding to the active site of these enzymes, avibactam prevents the

inactivation of the partner β-lactam antibiotic.[3][9] This allows the β-lactam antibiotic to reach

its target, the penicillin-binding proteins (PBPs) in the bacterial cell wall, and exert its

bactericidal activity by inhibiting peptidoglycan synthesis.[4] The synergistic effect arises from

avibactam's ability to restore the partner antibiotic's effectiveness against resistant bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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